Cas no 1000571-77-6 (2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one)

• Product Name: 2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
• CAS No: 1000571-77-6
• MF: C₁₄H₈Cl₂N₄O₃
• MW: 351.144320487976
• CID: 3157547
• PubChem ID: 135949930
• Update Time: 2025-04-21

2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-1,2-dihydro-5-(4-nitrophenyl)-3H-1,2,4-triazol-3-one
• 2-(2,4-Dichlorophenyl)-5-(4-nitrophenyl)-1H-1,2,4-triazol-3(2H)-one
• MFCD09877938
• 1000571-77-6

• MDL： MFCD09877938
• Inchi： 1S/C14H8Cl2N4O3/c15-9-3-6-12(11(16)7-9)19-14(21)17-13(18-19)8-1-4-10(5-2-8)20(22)23/h1-7H,(H,17,18,21)
• InChI Key： GDYNQDVAXQLYQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)=O)Cl

Computed Properties

• Exact Mass: 349.9973455Da
• Monoisotopic Mass: 349.9973455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.5Ų